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Compound of Interest

Compound Name: TCS-OX2-29 hydrochloride

Cat. No.: B593310 Get Quote

Essential Safety and Handling Guide for TCS-
OX2-29 Hydrochloride
This guide provides immediate safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with TCS-OX2-29 hydrochloride. As

this product is intended for research use only and not for human or veterinary use, adherence

to strict laboratory safety protocols is essential.[1][2]

Chemical and Physical Properties

TCS-OX2-29 hydrochloride is a potent and selective orexin-2 receptor antagonist.[3][4][5] The

following table summarizes its key chemical and physical properties.
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Property Value

Molecular Formula C23H31N3O3・HCl[4]

Molecular Weight 433.97 g/mol [1][4]

Appearance Pale yellow solid[1]

Purity ≥98%[4][5]

Solubility Soluble in DMSO and water.[1][4]

Storage Store at -20°C.[1] Desiccate at +4°C.[4][5]

CAS Number 1610882-30-8[3][4]

Personal Protective Equipment (PPE)

While a specific Safety Data Sheet (SDS) for TCS-OX2-29 hydrochloride is not readily

available, general safety precautions for handling potent, biologically active compounds should

be strictly followed. The following personal protective equipment is recommended to create a

barrier between the researcher and potential contamination.[6]

PPE Category Recommended Equipment

Hand Protection
Chemical-resistant gloves (e.g., nitrile) tested for

resistance to the solvents being used.

Eye Protection Safety glasses with side shields or goggles.

Body Protection
A lab coat or a disposable gown designed for

handling chemical compounds.

Respiratory Protection

For powdered form or when creating aerosols, a

NIOSH-approved respirator (e.g., N95) is

recommended to prevent inhalation.[6]

Operational Plan: Handling and Preparation of Solutions

The following workflow outlines the standard operating procedure for safely handling TCS-
OX2-29 hydrochloride and preparing solutions.
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Workflow for Handling TCS-OX2-29 Hydrochloride

Preparation

Handling

Disposal

Don appropriate PPE

Weigh compound in a chemical fume hood

Prepare stock solution (e.g., in DMSO or water)

Use solution in experiments

Store stock solutions at -20°C for up to one month

Collect all waste (solid and liquid)

Dispose of waste according to institutional and local regulations

Click to download full resolution via product page

Caption: Standard operating procedure for TCS-OX2-29 hydrochloride.
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Disposal Plan

All waste materials, including empty vials, contaminated PPE, and unused solutions containing

TCS-OX2-29 hydrochloride, must be considered chemical waste.

Segregation: Collect all solid and liquid waste in clearly labeled, sealed containers.

Compliance: Dispose of all chemical waste in accordance with your institution's

environmental health and safety guidelines, as well as local, state, and federal regulations.

Emergency Procedures: Spill and Exposure

In the event of a spill or personnel exposure, follow the decision-making process outlined

below.
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Emergency Response for TCS-OX2-29 Hydrochloride Incidents

Spill Response

Exposure Response

Incident Occurs

Spill?

Personnel Exposure?

No

Evacuate immediate area if necessary

Yes

Remove contaminated clothing

Yes

Alert supervisor and EH&S

Use appropriate spill kit to contain and clean up

Dispose of cleanup materials as hazardous waste

Skin Contact: Wash affected area with soap and water for 15 minutes Eye Contact: Flush eyes with water for 15 minutes

Seek immediate medical attention

Click to download full resolution via product page

Caption: Decision-making for emergency procedures.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b593310?utm_src=pdf-custom-synthesis
https://www.apexbt.com/tcs-ox2-29.html
https://www.medchemexpress.com/TCS-OX2-29.html
https://hellobio.com/tcs-ox2-29.html
https://www.rndsystems.com/products/tcs-ox2-29_3371
https://www.tocris.com/products/tcs-ox2-29_3371
https://www.gerpac.eu/personal-protective-equipment-for-preparing-toxic-drugs-965
https://www.benchchem.com/product/b593310#personal-protective-equipment-for-handling-tcs-ox2-29-hydrochloride
https://www.benchchem.com/product/b593310#personal-protective-equipment-for-handling-tcs-ox2-29-hydrochloride
https://www.benchchem.com/product/b593310#personal-protective-equipment-for-handling-tcs-ox2-29-hydrochloride
https://www.benchchem.com/product/b593310#personal-protective-equipment-for-handling-tcs-ox2-29-hydrochloride
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b593310?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b593310?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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